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Compound of Interest

Compound Name: Propargyl-PEG2-CH2COOH

Cat. No.: B3170540

An In-Depth Technical Guide to the Solubility of Propargyl-PEG2-CH2COOH

For researchers, scientists, and drug development professionals, understanding the solubility
characteristics of linker molecules is paramount for the successful design and execution of
bioconjugation and other derivatization strategies. Propargyl-PEG2-CH2COOH is a
bifunctional linker that incorporates a propargyl group for click chemistry reactions and a
carboxylic acid for amide bond formation. The inclusion of a two-unit polyethylene glycol (PEG)
spacer enhances the hydrophilic properties of this molecule, influencing its behavior in various
solvents. This guide provides a comprehensive overview of the solubility of Propargyl-PEG2-
CH2COOH, complete with quantitative data where available, detailed experimental protocols,
and a logical workflow for solvent selection.

Core Properties of Propargyl-PEG2-CH2COOH
o Chemical Name: 2-(2-(2-(Prop-2-yn-1-yloxy)ethoxy)ethoxy)acetic acid

CAS Number: 944561-46-0

Molecular Formula: CoH1405

Molecular Weight: 202.21 g/mol

Appearance: Colorless to light yellow liquid
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Quantitative and Qualitative Solubility Data

The solubility of Propargyl-PEG2-CH2COOH is a critical factor for its effective use in various
applications. The hydrophilic PEG linker contributes to its solubility in aqueous solutions, while
the organic backbone allows for dissolution in several organic solvents.[1] Below is a summary

of the available solubility data.
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Solvent

Quantitative
Solubility

Qualitative
Solubility

Notes

Dimethyl Sulfoxide
(DMSO0)

250 mg/mL (1236
mM)[2]

Highly Soluble

Ultrasonic treatment
may be needed. Use
of newly opened,
anhydrous DMSO is
recommended as the
compound is

hygroscopic.[2]

Dimethylformamide
(DMF)

Data not available

Soluble

A common solvent for
dissolving bifunctional
PEG linkers to
prepare stock

solutions.[3]

Water

Data not available

Soluble

The hydrophilic PEG
chain and carboxylic
acid group suggest
good aqueous
solubility. A related
compound, Propargyl-
PEG2-alcohal, is

soluble in water.[4]

Ethanol

Data not available

Soluble

A related compound,
Propargyl-PEG2-OH,
is soluble in ethanol at
>= 100 mg/mL.[5]

Dichloromethane
(DCM)

Data not available

Soluble

A related compound,
Propargyl-PEG2-
alcohol, is soluble in
DCM.[4]

Experimental Protocol: Preparation of a Stock

Solution
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This protocol provides a detailed methodology for the preparation of a stock solution of

Propargyl-PEG2-CH2COOH, a common first step in many experimental workflows.

Materials:

Propargyl-PEG2-CH2COOH

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Inert gas (e.g., Argon or Nitrogen)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Procedure:

Equilibrate the Reagent: Before opening, allow the vial of Propargyl-PEG2-CH2COOH to
come to room temperature to prevent moisture condensation.

Weighing the Compound: As Propargyl-PEG2-CH2COOH is a liquid, it is best to dispense it
by volume, calculating the required amount based on its density (if available) or by mass if a
high-precision balance is used.

Solvent Addition: In a sterile vial, add the desired volume of anhydrous DMSO or DMF. For
example, to prepare a 100 mM stock solution, add the appropriate volume of solvent to the
corresponding mass of the compound.

Dissolution: Cap the vial and vortex thoroughly. If the compound does not fully dissolve,
sonication can be used to aid dissolution.[2]

Storage: For immediate use, the stock solution can be kept at room temperature. For short-
term storage (up to one month), aliquot the stock solution into smaller volumes and store at
-20°C under an inert gas.[6] For long-term storage (up to six months), store the aliquots at
-80°C.[6] Avoid repeated freeze-thaw cycles.

Logical Workflow for Solvent Selection
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The choice of solvent for Propargyl-PEG2-CH2COOH is highly dependent on the downstream
application. The following diagram illustrates a logical workflow for selecting an appropriate
solvent system.
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Caption: Solvent selection workflow for Propargyl-PEG2-CH2COOH.

This guide provides essential information for the effective handling and use of Propargyl-
PEG2-CH2COOH in a research setting. By understanding its solubility properties and following
appropriate protocols, researchers can ensure the reliability and reproducibility of their
experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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